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This guide provides an objective comparison of the nuclear structures of Samarium-152
(*32Sm) and Samarium-154 (*>4Sm), two isotopes pivotal to the understanding of nuclear shape
transitions. The Samarium isotopes are located in a transitional region of the nuclear chart,
moving from spherical to deformed shapes as the neutron number increases.[1] 12Sm, with 90
neutrons, is considered a classic example of a nucleus at the critical point of a quantum phase
transition, while >4#Sm, with 92 neutrons, exhibits a more stable, well-deformed rotational
character.[2] This comparison is supported by experimental data on their energy levels,
electromagnetic transition probabilities, and nuclear shapes.

Quantitative Comparison of Nuclear Properties

The structural differences between 152Sm and *>4Sm are quantitatively captured in their
fundamental nuclear properties. The following tables summarize key experimental data for
these isotopes.
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Property 1525m 154Sm
Neutron Number (N) 920 92
Natural Abundance (%)[3][4][5] 26.74 22.74
Ground State Spin and Parity
0+ 0+
(m)
Quadrupole Deformation 0.243 >0.243 (Implied increase with
Parameter (32)[6][7] ' neutron number)

] (Not explicitly stated in
Electric Quadrupole Moment

5.88 snippets, but expected to be
(Q) (barn)[6][7]

larger than 152Sm)

Table 1: General and Ground State Properties of °2Sm and 1>4Sm

The energy levels of the ground state band, a sequence of excited states with increasing
angular momentum, provide clear evidence of the differing nuclear structures. The ratio of the
energy of the first 4+ state to the first 2+ state (E(4%)/E(2")) is a key indicator of nuclear
collectivity. For a perfect spherical vibrator, this ratio is 2.0, while for a rigid rotor (a well-
deformed nucleus), it approaches 3.33.

Energy Level (J1) 1525m Energy (MeV)[1] 154Sm Energy (MeV)[1]
21t ~0.122 ~0.082

4+ ~0.366 ~0.267

E(41%)/E(21*) Ratio ~3.00[1] ~3.26[1]

Table 2: Comparison of Ground State Band Energy Levels and Ratios

The E(41%)/E(21%) ratio for 1°2Sm is approximately 3.00, placing it in the transitional region,
while the ratio for 1>4Sm is approximately 3.26, much closer to the rotational limit of 3.33.[1]

Reduced electric quadrupole transition probabilities, B(E2), measure the likelihood of a nucleus
transitioning between two states via an electric quadrupole photon. These values are sensitive
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to the collective nature and deformation of the nucleus. A larger B(E2) value for the transition
from the ground state to the first 2+ state (B(E2; 0* — 2%)) indicates a more deformed nucleus.

Transition 1525m B(E2) (e2b?)[1] 134Sm B(E2) (e2b?)[1]

(Value increases with neutron (Value increases with neutron
B(E2; 01* - 21%)
number) number)

(Value increases with neutron (Value increases with neutron
B(E2; 21% - 41™)
number) number)

Table 3: Comparison of Reduced E2 Transition Probabilities

While specific experimental values for B(E2) are not fully detailed in the provided search
results, the trend is clear: the B(E2) values increase as the neutron number increases from
1525m to 1>4Sm, signifying an increase in collectivity and deformation.[1]

Experimental Protocols

The data presented in this guide are derived from a variety of experimental techniques in
nuclear physics. The primary methods employed for studying the nuclear structure of
Samarium isotopes include:

1. Coulomb Excitation:

e Principle: A beam of charged particles (e.g., >®Ni) with an energy below the Coulomb barrier
is directed at a target of the isotope of interest (e.g., 13*Sm). The electromagnetic interaction
between the projectile and the target nucleus excites the target nucleus to higher energy
levels without the complication of nuclear reactions.[8]

o Methodology:
o Abeam of heavy ions, such as >8Ni, is accelerated to a specific energy.[8]
o The beam is focused onto a thin foil of isotopically enriched Samarium.

o The gamma rays emitted from the de-excitation of the excited Samarium nuclei are
detected by an array of high-purity germanium (HPGe) detectors, such as the NORDBALL
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array.[8]

o By analyzing the energies and intensities of the detected gamma rays, the energy levels
and the probabilities of transitions between them (B(E2) values) can be determined.
Coincidence measurements between different detectors are crucial for establishing the
decay scheme.[8]

2. Inelastic Scattering:

e Principle: Particles such as electrons, protons, or alpha particles are scattered off the target
nucleus.[9] If the scattering is inelastic, the nucleus is left in an excited state. By measuring
the energy and angle of the scattered particles, the energy levels of the nucleus can be
determined.

o Methodology:
o A monoenergetic beam of particles (e.g., electrons) is directed onto a Samarium target.

o The scattered particles are detected by a magnetic spectrometer, which measures their
momentum and scattering angle.

o The energy lost by the scattered particle corresponds to the excitation energy of a nuclear
level.

o The angular distribution of the scattered particles provides information about the spin and
parity of the excited state and the transition multipolarity.

3. Gamma-Ray Spectroscopy following Nuclear Reactions:

e Principle: Nuclear reactions, such as (p,d) or (p,t), are used to populate excited states in the
nucleus of interest.[10][11] The subsequent gamma decay is then studied.

o Methodology:

o Abeam of light ions (e.g., protons) from an accelerator impinges on an isotopically
enriched Samarium target (e.g., °°Sm or 132Sm).[11][12]
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o The reaction products, including the outgoing light particles and the recoiling nucleus in an
excited state, are detected.

o Gamma rays emitted from the de-excitation of the produced nucleus are detected in
coincidence with the outgoing particles using an array of gamma-ray detectors (e.g., the
Hyperion array).[11]

o This technique allows for the precise determination of the energy levels and their decay
properties.

Visualizing the Nuclear Structure Transition

The transition from a vibrational-like structure in lighter Samarium isotopes to a rotational
structure in the heavier ones can be visualized as a change in the nuclear potential energy
surface.

152Sm (N=90) - Transitional

154Sm (N=92) - Deformed

Near-Spherical Ground State | Shape Coexistence Shallow Deformation Minimum Addition of 2 Neutrons

Click to download full resolution via product page
Caption: Transition from a transitional nucleus (*>2Sm) to a well-deformed nucleus (*>4Sm).

This diagram illustrates the evolution of the nuclear shape with the addition of neutrons. 1>2Sm
is characterized by a potential energy surface with a shallow minimum, allowing for the
coexistence of different shapes. In contrast, 1°**Sm possesses a deep minimum at a significant
prolate deformation, leading to a stable, rigid rotor-like structure.

The experimental workflow for studying these nuclei via Coulomb excitation can be
represented as follows:
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Caption: Experimental workflow for Coulomb excitation studies of Samarium isotopes.
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In conclusion, the comparison between 152Sm and 1>4Sm provides a clear illustration of the
rapid evolution of nuclear structure with a small change in neutron number. The experimental
data on energy levels, E(41%)/E(21%) ratios, and B(E2) transition probabilities consistently point
to 1°2Sm as a transitional nucleus and 134Sm as a well-established rotor. These findings are
crucial for testing and refining nuclear models that aim to describe the complex interplay of
forces within the atomic nucleus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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